3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone

• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[(4-pyrrolidin-1-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C17H21N3O2S/c1-22-11-10-20-16(21)15(18-17(20)23)12-13-4-6-14(7-5-13)19-8-2-3-9-19/h4-7,12H,2-3,8-11H2,1H3,(H,18,23)/b15-12-
• InChI Key: JNJWYNYRQUMNPS-QINSGFPZSA-N
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=CC=C(C=C2)N3CCCC3)/NC1=S
• SMILES: COCCN1C(=O)C(=CC2=CC=C(C=C2)N3CCCC3)NC1=S

Description

3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone, also known as MPTP, is a chemical compound that has been widely used in scientific research. MPTP is a potent inhibitor of mitochondrial complex I, which makes it a valuable tool for studying the biochemical and physiological effects of mitochondrial dysfunction.

Mechanism of Action

3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone is a potent inhibitor of mitochondrial complex I, which leads to the accumulation of reactive oxygen species and the depletion of ATP. This results in oxidative stress and mitochondrial dysfunction, which can lead to cell death. 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone is converted to MPP+ by monoamine oxidase B, which is then taken up by dopaminergic neurons in the substantia nigra. This leads to the selective degeneration of these neurons, which is a hallmark of Parkinson's disease.
Biochemical and Physiological Effects
3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has a number of biochemical and physiological effects, including the inhibition of mitochondrial complex I, the accumulation of reactive oxygen species, the depletion of ATP, and the selective degeneration of dopaminergic neurons in the substantia nigra. These effects can lead to oxidative stress, mitochondrial dysfunction, and cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in lab experiments include its potent inhibition of mitochondrial complex I, its ability to induce Parkinson's disease-like symptoms in animal models, and its usefulness in studying the effects of mitochondrial dysfunction on other diseases. The limitations of using 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in lab experiments include its potential toxicity, its narrow therapeutic window, and the fact that it only induces a subset of Parkinson's disease-like symptoms.

Future Directions

There are a number of future directions for research involving 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone, including the development of new compounds that are more selective and less toxic than 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone, the use of 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in combination with other compounds to induce a broader range of Parkinson's disease-like symptoms, and the use of 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in combination with other techniques, such as optogenetics and gene editing, to better understand the underlying mechanisms of Parkinson's disease and other mitochondrial dysfunction-related diseases.
Conclusion
In conclusion, 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone is a valuable tool for studying the biochemical and physiological effects of mitochondrial dysfunction. It has been widely used in scientific research to induce Parkinson's disease-like symptoms in animal models, which has helped researchers better understand the underlying mechanisms of the disease. 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has a number of advantages and limitations for lab experiments, and there are a number of future directions for research involving 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone.

Synthesis Methods

3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone can be synthesized using a variety of methods, including the reaction of 2-methoxyethylamine with 4-(1-pyrrolidinyl)benzaldehyde, followed by the addition of thiosemicarbazide and a reducing agent. Another method involves the reaction of 4-(1-pyrrolidinyl)benzaldehyde with thiosemicarbazide, followed by the addition of 2-methoxyethylamine and a reducing agent. Both methods result in the formation of 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone as a yellow crystalline solid.

Scientific Research Applications

3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has been widely used in scientific research to study the biochemical and physiological effects of mitochondrial dysfunction. It has been used to induce Parkinson's disease-like symptoms in animal models, which has helped researchers better understand the underlying mechanisms of the disease. 3-(2-Methoxyethyl)-5-[4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has also been used to study the effects of mitochondrial dysfunction on other diseases, such as Alzheimer's disease and Huntington's disease.